Cas no 38470-29-0 (8-bromo-1,2,3,4-tetrahydroquinolin-4-one)

• Product Name: 8-bromo-1,2,3,4-tetrahydroquinolin-4-one
• CAS No: 38470-29-0
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 1489842
• PubChem ID: 329764928
• Update Time: 2025-06-29

8-bromo-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 8-bromo-2,3-dihydro-
• 8-bromo-2,3-dihydro-1H-quinolin-4-one
• 8-BROMO-2,3-DIHYDROQUINOLIN-4(1H)-ONE
• AS-82826
• AB52854
• SCHEMBL3715989
• DTXSID20501024
• 8-Bromo-2,3-dihydro-4(1H)-quinolinone, 97%
• CS-0173251
• 38470-29-0
• 8-Bromo-2,3-dihydro-4(1H)-quinolinone
• E79112
• 8-BROMO-1,2,3,4-TETRAHYDROQUINOLIN-4-ONE
• 8-bromo-2,3-dihydro-1H-quinoline-4-one
• UHCQKTPURTYSFF-UHFFFAOYSA-N
• SY354529
• DB-342074
• MFCD09834920
• 8-bromo-1,2,3,4-tetrahydroquinolin-4-one

• MDL： MFCD09834920
• Inchi： 1S/C9H8BrNO/c10-7-3-1-2-6-8(12)4-5-11-9(6)7/h1-3,11H,4-5H2
• InChI Key： UHCQKTPURTYSFF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(CCNC=21)=O

Computed Properties

• Exact Mass: 224.97894
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 53-58 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 29.1

8-bromo-1,2,3,4-tetrahydroquinolin-4-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 8-bromo-1,2,3,4-tetrahydroquinolin-4-one

8-Bromo-1,2,3,4-Tetrahydroquinolin-4-One: A Comprehensive Overview

8-Bromo-1,2,3,4-tetrahydroquinolin-4-one (CAS No. 38470-29-0) is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the quinolinone family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structure of 8-bromo-tetrahydroquinolin-4-one is characterized by a bicyclic system with a bromine substituent at the 8th position and a ketone group at the 4th position of the tetrahydroquinoline ring. This unique structure contributes to its intriguing chemical properties and biological functions.

Recent studies have highlighted the importance of 8-bromo-tetrahydroquinolin-4-one in various research areas. For instance, researchers have explored its role as a potential lead compound in the development of anti-inflammatory and antioxidant agents. The bromine substituent at the 8th position plays a crucial role in modulating the compound's reactivity and bioavailability. Moreover, the tetrahydroquinoline ring system has been shown to exhibit significant interactions with cellular proteins, making it a promising candidate for drug design.

One of the most notable advancements in the study of 8-bromo-tetrahydroquinolin-4-one involves its application in neuroprotective therapies. Scientists have demonstrated that this compound can effectively mitigate oxidative stress and reduce inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of further research into the pharmacokinetics and toxicity profiles of 8-bromo-tetrahydroquinolin-4-one to ensure its safe and effective use in clinical settings.

In addition to its therapeutic applications, 8-bromo-tetrahydroquinolin-4-one has also been investigated for its role in chemical synthesis. The compound serves as an intermediate in the preparation of more complex molecules with enhanced biological activities. Its versatility as a building block in organic synthesis has made it a valuable tool for chemists working on novel drug candidates.

The synthesis of 8-bromo-tetrahydroquinolin-4-one involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The ability to synthesize 8-bromo-tetrahydroquinolin-4-one efficiently has significantly contributed to its widespread use in both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of 8-bromo-tetrahydroquinolin-4-one is crucial for assessing its ecological impact. Studies have shown that the compound undergoes biodegradation under specific environmental conditions, reducing its persistence in natural systems. This information is vital for regulatory agencies when evaluating the safety and sustainability of compounds like 8-bromo-tetrahydroquinolin-4-one.

In conclusion, 8-bromo-tetrahydroquinolin-4-one (CAS No. 38470-29-0) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in research, positions it as a key player in drug discovery and chemical synthesis. As ongoing studies continue to uncover new insights into its properties and applications, 8-bromo-tetrahydroquinolin-4-one is poised to make even greater contributions to the field of organic chemistry and beyond.